Cas no 2692623-23-5 (N-Hexanoyl-biotin-galactosylceramide)

• Product Name: N-Hexanoyl-biotin-galactosylceramide
• CAS No: 2692623-23-5
• MF: C₄₀H₇₂N₄O₁₀S
• MW: 801.08549118042
• CID: 5146197
• Update Time: 2025-11-06

N-Hexanoyl-biotin-galactosylceramide Chemical and Physical Properties

Names and Identifiers

• N-Hexanoyl-biotin-galactosylceramide
• 1H-Thieno[3,4-d]imidazole-4-pentanamide, N-[6-[[(1S,2R,3E)-1-[(β-D-galactopyranosyloxy)methyl]-2-hydroxy-3-heptadecen-1-yl]amino]-6-oxohexyl]hexahydro-2-oxo-, (3aS,4S,6aR)-

• Inchi： 1S/C40H72N4O10S/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-20-30(46)28(26-53-39-38(51)37(50)36(49)31(25-45)54-39)42-34(48)23-16-14-19-24-41-33(47)22-18-17-21-32-35-29(27-55-32)43-40(52)44-35/h15,20,28-32,35-39,45-46,49-51H,2-14,16-19,21-27H2,1H3,(H,41,47)(H,42,48)(H2,43,44,52)/b20-15+/t28-,29-,30+,31+,32-,35-,36-,37-,38+,39+/m0/s1
• InChI Key： IOUHUPQRUWRGEH-PWMQGPHZSA-N
• SMILES： C1(=O)N[C@]2([H])[C@H](CCCCC(NCCCCCC(N[C@@H](CO[C@@H]3O[C@H](CO)[C@H](O)[C@H](O)[C@H]3O)[C@H](O)/C=C/CCCCCCCCCCCCC)=O)=O)SC[C@]2([H])N1

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 1060.3±65.0 °C(Predicted)
• pka: 12.92±0.70(Predicted)

Additional information on N-Hexanoyl-biotin-galactosylceramide

Comprehensive Analysis of N-Hexanoyl-biotin-galactosylceramide (CAS No. 2692623-23-5): Structure, Applications, and Research Trends

N-Hexanoyl-biotin-galactosylceramide (CAS No. 2692623-23-5) is a synthetic glycolipid derivative that has garnered significant attention in biochemical and biomedical research. This compound combines the structural features of galactosylceramide, a naturally occurring glycosphingolipid, with biotin, a essential cofactor for carboxylation reactions, and a hexanoyl spacer. The unique design of this molecule enables its use in advanced applications such as cell membrane studies, drug delivery systems, and molecular probes for diagnostic assays.

The growing interest in N-Hexanoyl-biotin-galactosylceramide is driven by its versatility in targeted therapy and bioconjugation. Researchers are increasingly exploring its potential in cancer immunotherapy, where glycolipids play a critical role in modulating immune responses. Additionally, its biotinylated moiety allows for efficient detection and purification using streptavidin-biotin interactions, a cornerstone technique in modern proteomics and genomics.

One of the most searched questions regarding this compound is: "How does N-Hexanoyl-biotin-galactosylceramide enhance drug delivery?" The answer lies in its amphiphilic nature, which facilitates the formation of lipid bilayers and micelles. This property is particularly valuable in nanomedicine, where researchers aim to improve the solubility and bioavailability of hydrophobic drugs. Recent studies have also highlighted its role in glycolipid-enriched microdomains (GEMs), which are crucial for signal transduction in cells.

Another trending topic is the application of N-Hexanoyl-biotin-galactosylceramide in infectious disease research. For instance, its structural similarity to host cell receptors makes it a promising candidate for studying viral entry mechanisms, including those of enveloped viruses. This aligns with the broader scientific community's focus on antiviral therapeutics and vaccine adjuvants.

From a synthetic chemistry perspective, the hexanoyl linker in N-Hexanoyl-biotin-galactosylceramide provides optimal spacing for steric flexibility, ensuring efficient interaction with binding partners. This feature is critical for high-throughput screening (HTS) platforms, where precise molecular recognition is required. Moreover, the compound's compatibility with click chemistry further expands its utility in bioorthogonal labeling.

In the context of personalized medicine, N-Hexanoyl-biotin-galactosylceramide is being investigated for its role in biomarker discovery. Its ability to bind selectively to lectins and other carbohydrate-binding proteins opens new avenues for diagnostic imaging. This is particularly relevant given the rising demand for non-invasive diagnostic tools in conditions like neurodegenerative diseases and autoimmune disorders.

Environmental and stability considerations are also frequently searched topics. N-Hexanoyl-biotin-galactosylceramide exhibits excellent stability under physiological conditions, making it suitable for in vivo applications. However, proper storage at -20°C in anhydrous solvents is recommended to prevent hydrolysis of the glycosidic bond.

In summary, N-Hexanoyl-biotin-galactosylceramide (CAS No. 2692623-23-5) represents a multifaceted tool for cutting-edge research. Its integration into glycobiology, immunology, and nanotechnology underscores its importance in addressing contemporary scientific challenges. As interest in glycolipid-based therapeutics continues to grow, this compound is poised to remain at the forefront of innovation.